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Compound of Interest

Compound Name: 3,3-Sulfonyldianiline

Cat. No.: B033222

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3'-Sulfonyldianiline, identified by the CAS number 599-61-1, is an aromatic sulfone
compound with the chemical formula C12H12N20:2S. Also known by synonyms such as 3,3'-
diaminodiphenyl sulfone (3,3'-DDS), it is a structural isomer of the well-known antibacterial
drug Dapsone (4,4'-sulfonyldianiline). While its primary applications are in polymer chemistry
as a monomer and as a curing agent for epoxy resins, its structural similarity to Dapsone
suggests potential, yet largely unexplored, roles in medicinal chemistry and drug development.
This technical guide provides a comprehensive overview of the synthesis, properties, and
applications of 3,3'-sulfonyldianiline, with a focus on experimental details and data relevant to
researchers in both material science and the pharmaceutical industry.

Chemical and Physical Properties

3,3'-Sulfonyldianiline is a white to slightly yellow crystalline powder.[1] Its chemical structure
features two aminophenyl groups linked by a sulfonyl group at the meta positions. This meta-
orientation distinguishes it from its para-substituted isomer, Dapsone, leading to differences in
physical and chemical properties that influence its applications.
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Property Value References

Molecular Formula C12H12N202S [2]

Molar Mass 248.30 g/mol [3]

Melting Point 170-173 °C [1]
White to slightly yellow

Appearance , [1]
crystalline powder
Slightly soluble in water.

Solubility Soluble in polar organic [4]
solvents.

LDso (oral, rat) 4920 mg/kg [3]

Synthesis of 3,3'-Sulfonyldianiline

The primary route for the synthesis of 3,3'-sulfonyldianiline is the reduction of 3,3'-

dinitrodiphenyl sulfone. Two main experimental protocols are prevalent in the literature:

catalytic hydrogenation and chemical reduction using iron powder.

Experimental Protocol 1: Catalytic Hydrogenation

This method involves the reduction of 3,3'-dinitrodiphenyl sulfone using hydrogen gas in the

presence of a catalyst such as Palladium on carbon (Pd/C) or Raney nickel.

Materials:

Hydrogen gas

3,3'-dinitrodiphenyl sulfone

Solvent (e.g., lower alcohols)

Catalyst (Pd/C or Raney nickel)

Co-catalyst (optional, e.g., Na2COs)
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Procedure:

 In a high-pressure reactor, a mixture of 3,3'-dinitrodiphenyl sulfone and the solvent is
prepared. The weight ratio of the sulfone to the solvent is typically between 1:1 and 1:8.

e The catalyst (0.05% to 10% by weight of the dinitrodiphenyl sulfone) and an optional co-
catalyst are added to the mixture.

e The reactor is sealed and purged with hydrogen gas.

e The reaction is carried out at a temperature of 10-120 °C and a hydrogen pressure of 0.5-10
MPa.

e Upon completion of the reaction, the catalyst is filtered off.

e The solvent is removed under reduced pressure to yield 3,3'-sulfonyldianiline.

Catalytic Hydrogenation Workflow
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Caption: Workflow for the synthesis of 3,3'-Sulfonyldianiline via catalytic hydrogenation.

Experimental Protocol 2: Chemical Reduction with Iron

This classic method utilizes iron powder in a weakly acidic medium to reduce the nitro groups.
Materials:
o 3,3-dinitrodiphenyl sulfone

e Iron powder
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e Hydrochloric acid (weakly acidic medium)
e Solvent (e.g., water, sulfolane)

e Sodium hydroxide

Procedure:

e A mixture of iron powder, water, a solvent, and a catalytic amount of hydrochloric acid is
heated to 80-100 °C.

o 3,3-dinitrodiphenyl sulfone is slowly added to the heated mixture.
e The reaction is refluxed for 2-6 hours.

 After the reaction is complete, the pH is adjusted to 9-10 with sodium hydroxide to precipitate
iron salts.

e The mixture is filtered to remove the iron sludge.

e The filtrate is decolorized, and upon cooling, 3,3'-sulfonyldianiline crystallizes out.
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Chemical Reduction Workflow

Reactants Heat
Mix Fe, Hz0, HCI, solvent Add 3,3"dinitrodiphenyl sulfone Reflux at 80-100 °C Adjust pH to 9-10 Filter iron sludge Crystallize from filtrate

Postulated Mechanism of Action of 3,3'-Sulfonyldianiline (by analogy to Dapsone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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